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Compound of Interest

Compound Name: (2-Cyclopropylphenyl)methanol

Cat. No.: B151128

An In-depth Technical Guide on the Health and Safety of (2-Cyclopropylphenyl)methanol

Disclaimer: This document is intended for researchers, scientists, and drug development
professionals. The information herein is a consolidation of publicly available data and is for
informational purposes only. This guide is not a substitute for a formal risk assessment. Always
consult the official Safety Data Sheet (SDS) and other relevant safety literature before handling
(2-Cyclopropylphenyl)methanol. The biological and toxicological properties of this specific
compound have not been extensively studied; therefore, much of the information is inferred
from structurally similar compounds.

Introduction

(2-Cyclopropylphenyl)methanol is an organic compound featuring a phenyl ring substituted
with a cyclopropyl group at the ortho position relative to a hydroxymethyl group. This
combination of an aromatic ring, a strained cyclopropyl moiety, and a primary alcohol functional
group makes it a molecule of interest for synthetic and medicinal chemistry. This guide provides
a detailed overview of its health and safety information, physicochemical properties, a
generalized synthetic protocol, and an inferred toxicological and biological profile.

Physicochemical Properties

The following table summarizes key physicochemical data for (2-
Cyclopropylphenyl)methanol and its isomers. Note that some values are predicted and
should be verified experimentally.
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(2- (a- (2-
Property Cyclopropylphenyl) Cyclopropylphenyl) Phenylcyclopropyl)

methanol methanol methanol
Molecular Formula C10H120 C10H120 C10H120
Molecular Weight 148.20 g/mol 148.20 g/mol 148.20 g/mol
CAS Number Not available 454678-87-6 61826-40-2
Appearance Solid (predicted) Not available Solid[1]
Boiling Point Not available Not available Not available
Melting Point Not available Not available Not available
Density Not available Not available Not available
Solubility Not available Not available Not available
LogP (Predicted) Not available 2.1 1.9

Health and Safety Information

The health and safety data presented here are largely based on information available for the

isomer (2-Phenylcyclopropyl)methanol and should be considered as a guideline for handling

(2-Cyclopropylphenyl)methanol.

GHS Hazard Classification
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Hazard Class Category Hazard Statement
Skin Irritation 2 H315: Causes skin irritation
) H318: Causes serious eye
Serious Eye Damage 1
damage
Specific target organ toxicity — ]
] ) H335: May cause respiratory
single exposure (Respiratory 3 o
irritation
system)
Hazardous to the aquatic o
3 H402: Harmful to aquatic life

environment, acute hazard

Hazardous to the aquatic

environment, long-term hazard

H412: Harmful to aquatic life

with long lasting effects

Precautionary Statements
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Type Code Statement
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapors/spr
ay.
Wash skin thoroughly after
P264 _
handling.
Use only outdoors or in a well-
P271 _
ventilated area.
Avoid release to the
P273 )
environment.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.
IF ON SKIN: Wash with plenty
Response P302+P352
of soap and water.
IF INHALED: Remove person
to fresh air and keep at rest in
P304+P340 N
a position comfortable for
breathing.
IF IN EYES: Rinse cautiously
with water for several minutes.
P305+P351+P338 Remove contact lenses, if
present and easy to do.
Continue rinsing.
Immediately call a POISON
P310
CENTER or doctor.
If skin irritation occurs: Get
P332+P313 ) ) )
medical advice/attention.
Take off contaminated clothing
P362
and wash before reuse.
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Store in a well-ventilated
Storage P403+P233 place. Keep container tightly
closed.

P405 Store locked up.

Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.

First Aid Measures

e General Advice: Immediately remove contaminated clothing. Consult a physician and provide
the safety data sheet.

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.

o Skin Contact: Wash the affected area with soap and plenty of water. Consult a physician if
irritation persists.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.

Handling and Storage

o Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment.
Avoid contact with skin, eyes, and clothing. Avoid dust formation.

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. Store
away from incompatible materials.

Experimental Protocol: Synthesis of (2-
Cyclopropylphenyl)methanol
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While a specific, peer-reviewed synthesis protocol for (2-Cyclopropylphenyl)methanol is not
readily available, a plausible method is the reduction of 2-cyclopropylbenzoic acid. The
following is a generalized experimental protocol for this transformation.

Materials and Reagents

e 2-Cyclopropylbenzoic acid

e Lithium aluminum hydride (LiAIH4)
e Anhydrous tetrahydrofuran (THF)
« Distilled water

e 10% Sulfuric acid

o Diethyl ether

e Anhydrous magnesium sulfate (MgSQOa)
» Round-bottom flask

» Reflux condenser

 Addition funnel

e Magnetic stirrer and stir bar

* Ice bath

o Separatory funnel

Rotary evaporator

Experimental Procedure

o Reaction Setup: A dry, nitrogen-purged round-bottom flask is equipped with a magnetic stir
bar, a reflux condenser, and an addition funnel. A suspension of lithium aluminum hydride in
anhydrous THF is prepared in the flask and cooled in an ice bath.
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» Addition of Substrate: 2-Cyclopropylbenzoic acid is dissolved in anhydrous THF and added
dropwise to the stirred LiAIH4 suspension via the addition funnel. The rate of addition should
be controlled to maintain a gentle reaction.

o Reaction: After the addition is complete, the reaction mixture is allowed to warm to room
temperature and then refluxed for several hours. The progress of the reaction can be
monitored by Thin Layer Chromatography (TLC).

e Quenching: The reaction is cooled in an ice bath, and the excess LiAlHa4 is carefully
guenched by the slow, sequential addition of distilled water, followed by a 15% sodium
hydroxide solution, and then more distilled water.

o Work-up: The resulting precipitate is filtered off and washed with THF or diethyl ether. The
filtrate is collected.

o Extraction: The organic layer is separated, and the aqueous layer is extracted with diethyl
ether. The combined organic extracts are washed with brine.

» Drying and Concentration: The organic solution is dried over anhydrous magnesium sulfate,
filtered, and the solvent is removed under reduced pressure using a rotary evaporator to
yield the crude product.

 Purification: The crude (2-Cyclopropylphenyl)methanol is purified by column
chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl
acetate in hexanes).

Potential Biological Activities and Toxicology
(Inferred)

There is a lack of direct experimental data on the biological and toxicological profile of (2-
Cyclopropylphenyl)methanol. The following is an inference based on the properties of
structurally related compounds.

Metabolism

The cyclopropyl group in xenobiotics can be a site of metabolic activity. Cytochrome P450
enzymes may catalyze the oxidation of the cyclopropyl ring, potentially leading to ring-opening
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and the formation of reactive metabolites.[2] However, in some molecular contexts, the
cyclopropyl group is resistant to metabolism and can be used to block undesirable metabolic
pathways.[2] The primary alcohol will likely undergo oxidation to the corresponding aldehyde
and carboxylic acid.

Toxicology

Based on the GHS classification of its isomer, (2-Cyclopropylphenyl)methanol is expected to
be an irritant to the skin, eyes, and respiratory system.[1] The potential for the formation of
reactive metabolites from the cyclopropyl ring suggests that further toxicological assessment is
warranted.

Biological Activity

Phenylpropanoids and benzyl alcohols are classes of compounds that have been investigated
for a wide range of biological activities, including antimicrobial, anti-inflammatory, and
anticancer effects. The specific biological activities of (2-Cyclopropylphenyl)methanol have
not been reported and would require dedicated screening and mechanistic studies.
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Caption: A potential metabolic pathway for (2-Cyclopropylphenyl)methanol.

Generalized Synthetic Workflow
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Caption: Generalized workflow for the synthesis of (2-Cyclopropylphenyl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Health and safety information for (2-
Cyclopropylphenyl)methanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151128#health-and-safety-information-for-2-
cyclopropylphenyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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